4-ethoxy-3,5-dimethyl-N-(1-(thiophen-2-yl)propan-2-yl)benzenesulfonamide

Specification

• CAS No.: 1208519-60-1
• Molecular Formula: C17H23NO3S2
• Molecular Weight: 353.5
• IUPAC Name: 4-ethoxy-3,5-dimethyl-N-(1-thiophen-2-ylpropan-2-yl)benzenesulfonamide
• Standard InChI: InChI=1S/C17H23NO3S2/c1-5-21-17-12(2)9-16(10-13(17)3)23(19,20)18-14(4)11-15-7-6-8-22-15/h6-10,14,18H,5,11H2,1-4H3
• Standard InChI Key: WUAUKDHTLUGQMJ-UHFFFAOYSA-N
• SMILES: CCOC1=C(C=C(C=C1C)S(=O)(=O)NC(C)CC2=CC=CS2)C

Introduction

Synthesis and Preparation

The synthesis of 4-ethoxy-3,5-dimethyl-N-(1-(thiophen-2-yl)propan-2-yl)benzenesulfonamide typically involves the reaction of appropriate starting materials, such as 4-ethoxy-3,5-dimethylbenzenesulfonyl chloride with 1-(thiophen-2-yl)propan-2-amine, in the presence of a base like triethylamine. The reaction conditions, such as solvent choice and temperature, can influence the yield and purity of the final product.

Biological Activities

While specific biological activity data for 4-ethoxy-3,5-dimethyl-N-(1-(thiophen-2-yl)propan-2-yl)benzenesulfonamide is scarce, sulfonamides in general have been explored for their antimicrobial, anti-inflammatory, and anticancer properties. The presence of the thiophen-2-yl group may contribute to unique interactions with biological targets, potentially enhancing or modifying these activities.

Future Research Directions

Given the limited information available on 4-ethoxy-3,5-dimethyl-N-(1-(thiophen-2-yl)propan-2-yl)benzenesulfonamide, future research should focus on:

• Biological Activity Assessment: In vitro and in vivo studies to evaluate its antimicrobial, anti-inflammatory, and anticancer potential.

• Structure-Activity Relationship (SAR) Studies: Modifying the compound's structure to enhance its biological activities.

• Pharmacokinetic and Pharmacodynamic Studies: Understanding its absorption, distribution, metabolism, excretion, and toxicity (ADMET) properties.

These studies would provide valuable insights into the compound's potential applications and limitations.